3-(3,4-dimethoxyphenyl)-1,6-dimethyl-6,7-dihydro-5H-indazol-4-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-1,6-dimethyl-6,7-dihydro-5H-indazol-4-one
• InChI: InChI=1S/C17H20N2O3/c1-10-7-12-16(13(20)8-10)17(18-19(12)2)11-5-6-14(21-3)15(9-11)22-4/h5-6,9-10H,7-8H2,1-4H3
• InChI Key: MKWZZJVPJCUJOR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(=O)C1)C(=NN2C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

The compound is a derivative of phenethylamine, a class of compounds that includes a variety of neurotransmitters, drugs, and plant metabolites. It contains a 3,4-dimethoxyphenyl group, which is a common motif in organic chemistry and is found in a variety of natural products and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 3,4-dimethoxyphenylacetic acid have been synthesized through reactions involving decarboxylation, aldoxime reaction, and dehydration.

Mechanism of Action

Target of Action

Compounds with similar structures have been shown to interact withbeta-1 adrenoceptors . These receptors play a crucial role in the regulation of heart function.

Mode of Action

Based on its structural similarity to other compounds, it may exhibit both agonist and antagonist effects on alpha-receptors, in addition to antagonist activity at beta-1 receptors . This means it could both stimulate and inhibit these receptors, leading to a variety of potential effects.